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Compound of Interest

Compound Name: 2-Iodo-l-phenylalanine

Cat. No.: B556763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Iodo-L-phenylalanine, a non-proteinogenic amino acid, has emerged as a valuable tool in

biomedical research and drug development. Its unique physicochemical properties, conferred

by the iodine substitution on the phenyl ring, enable a range of applications from peptide and

protein engineering to advanced medical imaging and targeted radionuclide therapy. This

technical guide provides a comprehensive overview of 2-Iodo-L-phenylalanine, detailing its

chemical identity, synthesis, experimental applications, and potential biological significance.

Chemical Identity and Properties
IUPAC Name: (2S)-2-amino-3-(2-iodophenyl)propanoic acid[1]

CAS Number: 167817-55-2[1]

This section summarizes the key chemical and physical properties of 2-Iodo-L-phenylalanine,

providing a foundational understanding for its handling and application in experimental settings.
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Property Value Reference

Molecular Formula C₉H₁₀INO₂ [1][2]

Molecular Weight 291.1 g/mol [2]

Appearance Off-white powder [2]

Purity ≥ 98% (HPLC) [2]

Melting Point > 198 °C (dec.) [2]

Optical Rotation
[a]D²⁵ = +30 ± 1º (C=1 in 0.1N

NaOH)
[2]

Storage Conditions 0-8°C [2]

Synthesis and Radiolabeling
The synthesis of 2-Iodo-L-phenylalanine and its radiolabeled counterparts is crucial for its

various applications. A common method for both "cold" synthesis and radioiodination is the

copper(I)-assisted nucleophilic halogen exchange reaction, starting from 2-Bromo-L-

phenylalanine.

Synthesis of 2-Iodo-L-phenylalanine
An optimized protocol for the synthesis of 2-Iodo-L-phenylalanine from 2-Bromo-L-

phenylalanine using a Cu¹⁺-assisted nucleophilic exchange reaction has been reported to

achieve yields consistently above 74%.[1]

Experimental Protocol: Cu¹⁺-Assisted Synthesis

Starting Material: 2-Bromo-L-phenylalanine

Key Reagents: Sodium Iodide (NaI), Copper(I) Sulfate (CuSO₄), Stannous Sulfate (SnSO₄),

Citric Acid (C₆H₈O₇), and Salicylic Acid (C₇H₆O₄).[1]

Optimized Reaction Conditions:

Temperature: 180°C[1]
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Reaction Time: 24 hours[1]

Reagent Concentrations: 61 mM 2-bromo-L-phenylalanine, 485 mM NaI, 10 mM CuSO₄,

90 mM SnSO₄, 90 mM C₆H₈O₇, and 100 mM C₇H₆O₄.[1]

Purification: The product can be purified using reverse-phase high-performance liquid

chromatography (RP-HPLC).[3]

Quality Control: Structure confirmation and purity are assessed by ¹H-NMR, mass

spectrometry, and both reverse-phase and chiral HPLC to ensure no racemization has

occurred.[1]

Radioiodination for Imaging Applications
For applications in Single-Photon Emission Computed Tomography (SPECT), 2-Iodo-L-
phenylalanine is labeled with iodine radioisotopes such as ¹²³I or ¹²⁵I. This is typically achieved

through a copper(I)-assisted isotopic exchange reaction.

Experimental Protocol: Radioiodination

Precursor: 2-Iodo-L-phenylalanine

Radioisotope: No-carrier-added Na¹²³I or Na¹²⁵I[1]

Method: Cu¹⁺-assisted isotopic exchange reaction performed under acidic and reducing

conditions.[1][2]

Post-labeling Processing: The reaction mixture is made isotonic, the pH is adjusted, and free

radioiodide is removed by filtration, for instance, through an Ag-membrane.[1][2]

Quality Control: Radiochemical purity is determined by RP-HPLC, and is typically greater

than 99%.[1][2]

Applications in Research and Development
Peptide Synthesis and Protein Engineering
2-Iodo-L-phenylalanine serves as a valuable building block in solid-phase peptide synthesis

(SPPS) to introduce a heavy atom at a specific position within a peptide sequence. The
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commercially available Boc-2-iodo-phenylalanine can be incorporated into peptides using

standard SPPS protocols.[4] This allows for the study of protein structure and function, and the

iodine can act as a handle for further chemical modifications.[4]

Experimental Workflow: Solid-Phase Peptide Synthesis (SPPS)

Solid Support Resin Attach Fmoc-AA-OH
(e.g., Fmoc-Phe(2-I)-OH)

Loading Fmoc Deprotection
(Piperidine/DMF) Wash Couple next

Fmoc-AA-OH

Wash
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Cleavage from Resin
& Side-chain Deprotection

Final Deprotection Purification (RP-HPLC) Analysis (MS, HPLC)

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis incorporating 2-Iodo-L-
phenylalanine.

Tumor Imaging and Radionuclide Therapy
Radiolabeled 2-Iodo-L-phenylalanine is a promising tracer for cancer diagnosis using SPECT

imaging.[1][5] Tumors often exhibit increased amino acid metabolism, and 2-Iodo-L-
phenylalanine is transported into cancer cells, primarily by the L-type amino acid transporter 1

(LAT1), which is overexpressed in many types of cancer.[6][7][8] The D-isomer, 2-Iodo-D-

phenylalanine, has also shown high and specific tumor uptake with the advantage of faster

clearance from the blood, potentially leading to a lower radiation dose to healthy tissues.[2][5]

Studies have demonstrated the biodistribution of radioiodinated 2-Iodo-phenylalanine in various

tumor models, showing high tumor-to-background ratios.[7] Furthermore, the therapeutic

potential of p-[¹³¹I]-Iodo-L-phenylalanine, a structural isomer, has been explored for systemic

radionuclide therapy, particularly for gliomas.[9]

Quantitative Biodistribution Data of ¹²⁵I-2-Iodo-D-phenylalanine in R1M Tumor-Bearing Mice (%

Injected Dose per Gram)
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Organ/Tissue 2 min 30 min 60 min 120 min

Blood 2.8 ± 0.5 1.3 ± 0.2 0.9 ± 0.1 0.6 ± 0.1

Tumor 2.5 ± 0.6 3.9 ± 1.2 3.5 ± 0.9 2.8 ± 0.7

Muscle 1.5 ± 0.3 1.1 ± 0.2 0.8 ± 0.1 0.5 ± 0.1

Liver 2.1 ± 0.4 1.5 ± 0.3 1.2 ± 0.2 0.9 ± 0.2

Kidneys 10.5 ± 2.1 8.9 ± 1.8 6.5 ± 1.3 4.5 ± 0.9

Data adapted

from in vivo

studies.[2]

Neuroscience Research
Halogenated derivatives of L-phenylalanine have been investigated for their neuroprotective

effects.[10] These compounds can modulate excitatory glutamatergic synaptic transmission,

suggesting a potential therapeutic role in conditions characterized by glutamate receptor

overactivation, such as stroke.[10]

Biological Effects and Signaling Pathways
While direct signaling pathways initiated by 2-Iodo-L-phenylalanine are not extensively

characterized, its structural similarity to L-phenylalanine suggests it can interact with pathways

regulated by this essential amino acid.

Amino Acid Transport
As an analog of L-phenylalanine, 2-Iodo-L-phenylalanine is a substrate for amino acid

transporters. Studies have shown that it has a high affinity for the L-type amino acid transporter

1 (LAT1).[8] This transporter is crucial for the uptake of large neutral amino acids into cells and

is particularly overexpressed in the blood-brain barrier and various cancer cells, explaining the

utility of radiolabeled 2-Iodo-L-phenylalanine in brain tumor imaging.[8][9]

Potential Impact on Phenylalanine-Regulated Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://jnm.snmjournals.org/content/46/12/2104
https://pubmed.ncbi.nlm.nih.gov/15073406/
https://pubmed.ncbi.nlm.nih.gov/15073406/
https://www.benchchem.com/product/b556763?utm_src=pdf-body
https://www.benchchem.com/product/b556763?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10897196/
https://www.benchchem.com/product/b556763?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10897196/
https://jnm.snmjournals.org/content/50/12/2025
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High concentrations of phenylalanine are known to affect cellular signaling. For instance,

phenylalanine can impair insulin signaling by modifying the insulin receptor beta subunit,

leading to reduced glucose uptake.[11][12] It is plausible that 2-Iodo-L-phenylalanine, as a

competitive substrate for phenylalanine transporters and enzymes, could modulate such

pathways.

Furthermore, L-phenylalanine can influence the release of gut hormones and affect glucose

tolerance through the calcium-sensing receptor (CaSR).[13] It can also regulate the TOR

signaling pathway, which is central to cell growth and metabolism.[14] The introduction of an

iodinated analog could potentially perturb these signaling cascades.

Logical Relationship: Phenylalanine and Insulin Signaling
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Caption: Postulated impact of 2-Iodo-L-phenylalanine on insulin signaling, based on known

effects of phenylalanine.

Conclusion
2-Iodo-L-phenylalanine is a versatile synthetic amino acid with significant potential in various

fields of biomedical research. Its utility as a tool for peptide synthesis, a tracer for oncological

imaging, and a potential therapeutic agent underscores its importance. Further research into

the direct biological effects and interactions of 2-Iodo-L-phenylalanine with cellular signaling
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pathways will undoubtedly uncover new applications and enhance our understanding of its role

in complex biological systems. This guide provides a solid foundation for researchers and drug

development professionals to explore the expanding applications of this unique molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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